Cas no 146982-93-6 (Benzaldehyde, 2-chloro-4-(methylthio)-)

• Product Name: Benzaldehyde, 2-chloro-4-(methylthio)-
• CAS No: 146982-93-6
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 1318180
• PubChem ID: 19931790
• Update Time: 2025-05-25

Benzaldehyde, 2-chloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-4-(methylthio)-
• 2-chloro-4-methylsulfanylbenzaldehyde
• 2-chloro-4-(methylsulphenyl)benzaldehyde
• AKOS026737840
• 2-Chloro-4-(methylsulfanyl)benzaldehyde
• CBUHPENNUNRKPJ-UHFFFAOYSA-N
• SCHEMBL3148643
• DTXSID10601380
• 2-Chloro-4-(methylthio)benzaldehyde
• MFCD24676025
• 146982-93-6

• Inchi： 1S/C8H7ClOS/c1-11-7-3-2-6(5-10)8(9)4-7/h2-5H,1H3
• InChI Key： CBUHPENNUNRKPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C=O)SC

Computed Properties

• Exact Mass: 185.99071
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde, 2-chloro-4-(methylthio)-

Recent Advances in the Study of Benzaldehyde, 2-chloro-4-(methylthio)- (CAS: 146982-93-6) and Its Applications in Chemical Biology and Medicine

Benzaldehyde, 2-chloro-4-(methylthio)- (CAS: 146982-93-6) is a chemically modified benzaldehyde derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a chloro and methylthio substituent on the benzene ring, exhibits unique reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in drug discovery, agrochemical development, and as a building block for functional materials.

One of the key areas of interest is the compound's utility in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Researchers have demonstrated that Benzaldehyde, 2-chloro-4-(methylthio)- can serve as a precursor for the construction of thiazole and benzothiazole derivatives, which are known for their antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted its use in the development of novel kinase inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, recent investigations have focused on the biological activity of Benzaldehyde, 2-chloro-4-(methylthio)- itself. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a study conducted by a team at the University of Cambridge found that it could selectively inhibit cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and pain. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects.

The environmental and toxicological profile of Benzaldehyde, 2-chloro-4-(methylthio)- has also been a subject of recent research. A 2024 report by the European Chemicals Agency (ECHA) evaluated its biodegradability and ecotoxicity, concluding that while it is not highly persistent in the environment, proper handling and disposal protocols are necessary due to its moderate toxicity to aquatic organisms. These insights are critical for ensuring its safe use in industrial and laboratory settings.

Looking ahead, the potential of Benzaldehyde, 2-chloro-4-(methylthio)- in drug delivery systems is being explored. Its ability to form stable conjugates with polymers and nanoparticles makes it a candidate for targeted drug delivery, particularly in cancer therapy. Recent work published in *Advanced Drug Delivery Reviews* has demonstrated its utility in the design of pH-responsive drug carriers, which could enhance the efficacy and reduce the off-target effects of chemotherapeutic agents.

In conclusion, Benzaldehyde, 2-chloro-4-(methylthio)- (CAS: 146982-93-6) represents a multifaceted compound with significant promise in chemical biology and medicine. Its applications span from synthetic chemistry to drug discovery and environmental science, underscoring its importance in contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and industrial contexts.